Cas no 1638772-20-9 (tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate)

• Product Name: tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate
• CAS No: 1638772-20-9
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 4612325
• Update Time: 2025-05-22

tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-4-7-6-15-8(5-12)9(7)13/h7-9,13H,4-6H2,1-3H3
• InChI Key： UGUKOAKUOOGHRT-UHFFFAOYSA-N
• SMILES： C12C(O)C(OC1)CN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate

Comprehensive Guide to tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate (CAS: 1638772-20-9)

tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate (CAS: 1638772-20-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring both hydroxy and carboxylate functional groups, serves as a versatile intermediate in drug discovery and fine chemical synthesis. Its unique 6-oxa-3-azabicyclo[3.2.1]octane scaffold makes it particularly valuable for designing bioactive molecules with enhanced stability and target specificity.

The compound's tert-butyl ester moiety provides excellent protection for the carboxyl group during multi-step synthetic processes, a feature highly sought after in modern medicinal chemistry. Researchers frequently explore tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate synthesis methods to optimize yield and purity for various applications. Recent trends in AI-assisted drug discovery have increased interest in such structurally complex intermediates, as they offer diverse possibilities for molecular modifications in computer-aided drug design platforms.

In pharmaceutical applications, this compound serves as a crucial building block for developing central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. The 8-hydroxy group presents opportunities for further derivatization, making it valuable for creating prodrugs or improving solubility profiles. Many researchers investigating neurodegenerative disease treatments or pain management therapies consider this bicyclic framework as a promising structural motif.

The growing demand for sustainable chemistry solutions has driven innovations in the production of tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate. Green chemistry approaches, including catalytic methods and solvent optimization, have become hot topics in recent publications. Environmental concerns have prompted manufacturers to develop eco-friendly synthesis routes for such intermediates while maintaining cost-effectiveness and scalability.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The quality control standards for pharmaceutical intermediates have become increasingly stringent, reflecting the industry's focus on safety and efficacy. These analytical challenges represent active areas of research, with many scientists searching for rapid characterization methods to accelerate drug development timelines.

Market dynamics for tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate reflect broader trends in the custom synthesis and contract research organization (CRO) sectors. With the pharmaceutical industry's growing reliance on specialized intermediates, suppliers have developed comprehensive technical support services to assist researchers in compound utilization. The global push for personalized medicine has further increased demand for structurally diverse building blocks like this bicyclic derivative.

Storage and handling recommendations for this compound emphasize proper conditions to maintain stability. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should always be followed when working with any chemical substance. The compound's hygroscopic nature requires attention to moisture control during storage, a common consideration for many pharmaceutical intermediates containing multiple functional groups.

Future research directions for tert-butyl 8-hydroxy-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate applications may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's structural features make it an interesting candidate for developing new targeted protein degradation strategies, a rapidly growing field in drug discovery. As synthetic methodologies continue to advance, we anticipate broader utilization of this versatile intermediate across multiple therapeutic areas.